Cas no 941871-18-7 (2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 941871-18-7
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 5499780
• Update Time: 2025-10-12

2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C21H24N2O2/c1-14(2)21(25)23-12-6-8-16-13-17(10-11-19(16)23)22-20(24)18-9-5-4-7-15(18)3/h4-5,7,9-11,13-14H,6,8,12H2,1-3H3,(H,22,24)
• InChI Key： HXGZPLYEDAZIFE-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C(C)C)(=O)C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Professional Introduction to Compound with CAS No. 941871-18-7 and Product Name: 2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

The compound with CAS No. 941871-18-7 and the product name 2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of a tetrahydroquinoline core combined with a benzamide moiety suggests a multifaceted pharmacophoric profile, making it a promising candidate for further investigation in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The tetrahydroquinoline scaffold is particularly noteworthy for its role in various bioactive molecules, including those targeting neurological disorders, infectious diseases, and cancer. The benzamide group, on the other hand, is well-known for its role as a pharmacophore in numerous drugs, contributing to both potency and selectivity. The specific substitution pattern in 2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide may be critical in determining its interaction with biological targets.

In the context of contemporary research, this compound has been explored for its potential therapeutic applications. Studies have indicated that derivatives of tetrahydroquinoline exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer properties. The benzamide moiety further enhances these properties by modulating enzyme activity and receptor binding. The unique combination of these structural elements in 2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide positions it as a valuable scaffold for designing next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its potential to interact with multiple biological pathways simultaneously. This polypharmacicity is increasingly recognized as a key strategy in drug development, as it can lead to more comprehensive therapeutic effects with fewer side effects. The tetrahydroquinoline core has been shown to interact with enzymes such as kinases and phosphodiesterases, while the benzamide group can engage with receptors and ion channels. This dual functionality makes 2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide an intriguing candidate for treating complex diseases that involve multiple dysregulated pathways.

Moreover, the synthesis of this compound represents a significant achievement in organic chemistry. The introduction of multiple functional groups while maintaining structural integrity requires meticulous planning and execution. Advanced synthetic techniques have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for further biological testing. The synthesis route also highlights the versatility of modern chemical methodologies in constructing complex molecular architectures.

The biological evaluation of 2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has revealed promising results in preclinical studies. Initial assays have demonstrated activity against several targets relevant to human health conditions such as inflammation and neurodegeneration. These findings are particularly exciting given the growing body of evidence suggesting that modulating these pathways can lead to effective treatments for chronic diseases. Further studies are underway to elucidate the precise mechanisms of action and optimize dosing regimens.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists and biologists. Understanding how structural modifications influence biological activity requires a synergistic approach that combines computational modeling with experimental validation. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, 2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has emerged as a beacon of innovation in pharmaceutical research.

In conclusion, 941871-18-7 and its corresponding product name, 2-methyl-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, exemplify the relentless pursuit of excellence in modern drug discovery. Their unique structural features and promising biological activities position them as key candidates for future therapeutics. As research continues to uncover new insights into their mechanisms of action, these compounds are poised to make significant contributions to human health and well-being.